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Compound of Interest

Compound Name: N-Dodecylglycine hydrochloride

CAS No.: 21937-95-1

Cat. No.: B12678249

Get Quote

Welcome to the technical support guide for N-Dodecylglycine hydrochloride, a versatile

zwitterionic surfactant. This document is designed for researchers, scientists, and drug

development professionals to provide in-depth insights and practical troubleshooting advice for

its effective use. The performance of N-Dodecylglycine is intrinsically linked to the pH of your

experimental system. Understanding and controlling this parameter is paramount to achieving

reproducible and optimal results.

Fundamental Science: The Zwitterionic Nature of N-
Dodecylglycine
N-Dodecylglycine, also known as Lauryl Betaine or N,N-Dimethyl-N-dodecylglycine betaine, is

an amphoteric surfactant.[1][2] Its molecular structure contains both a permanently positive

quaternary ammonium headgroup and a pH-titratable negative carboxylate group.[1][2] This

dual-charge nature defines it as a zwitterion, and its net charge is critically dependent on the

solution's pH.

The key to controlling its behavior lies in understanding the pKa of the carboxylic acid group.

While the quaternary ammonium group remains positively charged across the entire practical
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pH range, the carboxylate group can be protonated or deprotonated.

At Low pH (pH < pKa): The carboxylate group is protonated (-COOH), neutralizing its

negative charge. The molecule, therefore, carries a net positive charge due to the quaternary

ammonium group. In this state, it behaves as a cationic surfactant.

At High pH (pH > pKa): The carboxylate group is deprotonated (-COO⁻), carrying a negative

charge. This balances the permanent positive charge of the quaternary ammonium group,

resulting in a molecule with a net charge of zero. This is its zwitterionic state.[2]

Unlike simple amino acids, the isoelectric point (pI) of lauryl betaine, where the molecule is

predominantly in its net-neutral zwitterionic state, is broad and extends across the neutral and

alkaline pH range.[1]

Diagram: pH-Dependent States of N-Dodecylglycine
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Problem: Solution is Cloudy / Precipitate Forms

Is the pH of the final solution acidic (e.g., < 6.0)?

Yes

Yes

No

No

Does the buffer contain high concentrations of anionic species (e.g., phosphate)?

Yes

Yes

No

No

Is the surfactant or salt concentration very high?

Yes

Yes

No

No

Action: Adjust pH to > 7.0. The surfactant is likely in its less soluble cationic form.

Action: Consider a different buffer system (e.g., HEPES, Tris) or reduce the concentration of the anionic component.

Action: Reduce surfactant or salt concentration. You may be exceeding the solubility limit ('salting out'). Action: Issue may be with another component. Check solubility of all reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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